Cas no 2580189-47-3 (4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid
• CAS No: 2580189-47-3
• MF: C₁₆H₁₄ClNO₅
• MW: 335.739063739777
• CID: 5658585
• PubChem ID: 165888964
• Update Time: 2025-05-26

4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-chloro-3-methoxybenzoic acid
• 2580189-47-3
• EN300-27724065
• 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid

• Inchi： 1S/C16H14ClNO5/c1-22-14-12(8-7-11(13(14)17)15(19)20)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： VEAVDFHABZKWGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.0560502g/mol
• Monoisotopic Mass: 335.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid

Introduction to 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid (CAS No. 2580189-47-3)

4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid (CAS No. 2580189-47-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid is composed of a benzene ring substituted with a benzyloxycarbonylamine group at the 4-position, a chlorine atom at the 2-position, and a methoxy group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance the yield and purity of the compound. This method not only reduces reaction times but also minimizes side reactions, leading to a more efficient and cost-effective production process.

In terms of its biological activity, 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid has demonstrated promising results in preliminary in vitro studies. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are crucial for the treatment of various inflammatory diseases and oxidative stress-related conditions. Additionally, it has been found to have selective inhibitory effects on specific enzymes involved in inflammatory pathways, further highlighting its therapeutic potential.

The pharmacokinetic profile of 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid has also been investigated. Studies have revealed that it has good solubility and stability under physiological conditions, which are essential for effective drug delivery. Moreover, its low toxicity and favorable safety profile make it a viable candidate for further preclinical and clinical evaluation.

In the context of drug development, 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid has shown promise as a lead compound for the design of more potent and selective derivatives. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and reduce potential side effects. This includes the introduction of additional functional groups or modifications to existing substituents to improve its binding affinity to target proteins.

The application of computational methods, such as molecular docking and molecular dynamics simulations, has played a crucial role in understanding the interactions between 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid and its target proteins. These techniques have provided valuable insights into the binding mechanisms and have guided the rational design of more effective analogs.

In conclusion, 4-{(benzyloxy)carbonylamino}-2-chloro-3-methoxybenzoic acid (CAS No. 2580189-47-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Continued research and optimization efforts are expected to yield valuable insights and advancements in this field.